![molecular formula C13H21N3 B1291034 1-[2-(4-Methyl-1,4-diazepan-1-yl)phenyl]methanamine CAS No. 915707-56-1](/img/structure/B1291034.png)
1-[2-(4-Methyl-1,4-diazepan-1-yl)phenyl]methanamine
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Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, involves the condensation of p-Toluic hydrazide and glycine using polyphosphoric acid as a catalyst . This method could potentially be adapted for the synthesis of 1-[2-(4-Methyl-1,4-diazepan-1-yl)phenyl]methanamine by choosing appropriate starting materials and reaction conditions that favor the formation of the diazepane ring.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be characterized using spectroscopic techniques such as FT-IR, DSC, 13C/1H-NMR, and Mass spectrometry . These techniques would provide detailed information about the functional groups, molecular framework, and the presence of specific substituents in the compound.
Chemical Reactions Analysis
While the specific chemical reactions of this compound are not detailed in the provided papers, we can anticipate that as an amine, it would likely undergo reactions typical of this functional group. This includes the potential for forming salts with acids, engaging in nucleophilic substitution reactions, and participating in the formation of amides and Schiff bases.
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like this compound would be influenced by its molecular structure. The presence of the diazepane ring and the methyl group could affect its solubility, boiling and melting points, and stability. The compound's pharmacological properties, such as serotonin and noradrenaline reuptake inhibition, could be inferred from related structures like the 1-(2-phenoxyphenyl)methanamines, which show selective dual 5-HT and NA reuptake pharmacology .
Scientific Research Applications
Synthetic Schemes and Reactivity
1,4-Diazepines are actively involved in synthetic chemistry due to their complex structure and significant biological activities. Researchers focus on developing synthetic schemes and exploring the reactivity of these compounds. The medicinal importance of 1,4-diazepines has led to extensive studies on their synthesis and chemical reactions, aiming to exploit these compounds further in pharmaceutical applications. Studies conclude that 1,4-diazepines exhibit antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer activities, underscoring their potential use in the pharmaceutical industry (Rashid et al., 2019).
Mechanism of Action
This compound has been studied for its potential use in cancer therapy, specifically as an inhibitor of choline kinase alpha (ChoKα) . ChoKα is an enzyme involved in the synthesis of phospholipids, playing key roles in cell proliferation, oncogenic transformation, and human carcinogenesis . Inhibitors of ChoKα have shown antiproliferative activity in both cellular and animal models .
Safety and Hazards
Future Directions
The compound’s potential as a cancer therapy is promising, particularly due to its inhibitory effect on ChoKα . Future research could focus on optimizing the compound for improvements in cellular potency, drug target residence time, and pharmacokinetic parameters . This could lead to the development of novel antitumor agents that specifically interfere with cancer cell metabolism .
properties
IUPAC Name |
[2-(4-methyl-1,4-diazepan-1-yl)phenyl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3/c1-15-7-4-8-16(10-9-15)13-6-3-2-5-12(13)11-14/h2-3,5-6H,4,7-11,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLJBTEMLBKZLIT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C2=CC=CC=C2CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60640325 |
Source
|
Record name | 1-[2-(4-Methyl-1,4-diazepan-1-yl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
915707-56-1 |
Source
|
Record name | 2-(Hexahydro-4-methyl-1H-1,4-diazepin-1-yl)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=915707-56-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[2-(4-Methyl-1,4-diazepan-1-yl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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